4-amino-N'-(4-methylbenzoyl)benzohydrazide
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Overview
Description
4-amino-N'-(4-methylbenzoyl)benzohydrazide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 269.116426730 g/mol and the complexity rating of the compound is 343. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activity
Research has shown that derivatives of 4-aminobenzamides, which share structural similarities with 4-amino-N'-(4-methylbenzoyl)benzohydrazide, exhibit significant anticonvulsant effects. These compounds were tested in mice against seizures induced by electroshock and pentylenetetrazole, with some showing potent activity comparable to that of phenobarbital and phenytoin in the same assays (Clark et al., 1984).
Anticancer Applications
Novel 2-(4-aminophenyl)benzothiazoles, structurally related to this compound, have been identified for their potent and selective antitumor properties. Amino acid conjugation to the exocyclic primary amine function has been explored to overcome the limitations posed by drug lipophilicity, showing promising results in preclinical evaluations for anticancer efficacy (Bradshaw et al., 2002).
Antimicrobial and Antitubercular Activities
Synthesized derivatives of 4-aminobenzohydrazide hydrazones have shown potential in vitro activities against various viral strains, including HIV, HSV, and Coxsackie virus, as well as antimycobacterial activity against Mycobacterium tuberculosis. The synthesized compounds also displayed significant anticancer activity and cytotoxicity screening on various cell lines, highlighting their potential as versatile therapeutic agents (Çıkla, 2010).
Structural Analysis
The structural analysis of compounds related to this compound, such as di-2-pyridyl ketone p-aminobenzoylhydrazone hydrate, has provided insights into their molecular configuration. These analyses are crucial for understanding the interactions and binding mechanisms that contribute to their biological activities (Bakir & Green, 2002).
Safety and Hazards
Properties
IUPAC Name |
N'-(4-aminobenzoyl)-4-methylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-10-2-4-11(5-3-10)14(19)17-18-15(20)12-6-8-13(16)9-7-12/h2-9H,16H2,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGYOVTMACFFCNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.